Cas no 107833-98-7 (Nicorandil Pyridine Oxide)

• Product Name: Nicorandil Pyridine Oxide
• CAS No: 107833-98-7
• MF: C₈H₉N₃O₅
• MW: 227.174161672592
• CID: 894017
• PubChem ID: 46782470
• Update Time: 2025-04-19

Nicorandil Pyridine Oxide Chemical and Physical Properties

Names and Identifiers

• Nicorandil N-Oxide
• 2-[(1-oxidopyridin-1-ium-3-carbonyl)amino]ethyl nitrate
• N-[2-(Nitrooxy)ethyl]-3-pyridinecarboxaMide 1-Oxide
• Nicorandil Impurity 11
• 107833-98-7
• 2-[(1-Oxo-1lambda~5~-pyridine-3-carbonyl)amino]ethyl nitrate
• J-003015
• DTXSID60676063
• 3-{[2-(NITROOXY)ETHYL]CARBAMOYL}PYRIDIN-1-IUM-1-OLATE
• BCP33942
• AKOS025394158
• G87749
• Nicorandil Pyridine Oxide

• Inchi： 1S/C8H9N3O5/c12-8(9-3-5-16-11(14)15)7-2-1-4-10(13)6-7/h1-2,4,6H,3,5H2,(H,9,12)
• InChI Key： NALIEKHMDVZBFP-UHFFFAOYSA-N
• SMILES： O(CCNC(C1=CC=C[N+](=C1)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.05400
• Monoisotopic Mass: 227.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 113.10000
• LogP: 1.15120

Nicorandil Pyridine Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides